Cas no 1038214-32-2 (2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol)

• Product Name: 2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol
• CAS No: 1038214-32-2
• MF: C₁₁H₁₅BrFNO
• MW: 276.145305871964
• CID: 5156582
• PubChem ID: 28725419
• Update Time: 2026-03-04

2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[(3-bromo-4-fluorophenyl)methyl]amino]-2-methyl-
• 2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol

• Inchi： 1S/C11H15BrFNO/c1-11(2,7-15)14-6-8-3-4-10(13)9(12)5-8/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： MMRGNBRGOGEWAQ-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(F)C(Br)=C1)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol

Professional Introduction to Compound with CAS No. 1038214-32-2 and Product Name: 2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol

Compound with the CAS number 1038214-32-2 and the product name 2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 3-bromo-4-fluorophenyl moiety linked to a methylamino group, which is further connected to a 2-methylpropan-1-ol backbone. This configuration imparts distinct chemical and pharmacological attributes that make it a valuable candidate for further investigation.

The 3-bromo-4-fluorophenyl substituent is particularly noteworthy, as it introduces both bromine and fluorine atoms into the aromatic ring. These halogen atoms are known for their ability to enhance the metabolic stability and binding affinity of pharmaceutical compounds. The presence of bromine, in particular, has been widely exploited in medicinal chemistry for its role in modulating receptor interactions and improving drug efficacy. Similarly, the fluorine atom can influence the electronic properties of the molecule, thereby affecting its pharmacokinetic profile. This combination of halogens makes the compound an attractive scaffold for designing novel therapeutic agents.

The methylamino group attached to the aromatic ring adds another layer of complexity to the compound's behavior. This functional group is commonly found in bioactive molecules and is known for its ability to participate in hydrogen bonding interactions, which are crucial for drug-receptor binding. The methylamino group can also serve as a point of modification, allowing chemists to fine-tune the properties of the compound through derivatization. This flexibility makes it a versatile building block for synthesizing more complex molecules with tailored pharmacological effects.

The 2-methylpropan-1-ol backbone provides a hydrophobic anchor that can influence the solubility and distribution of the compound within biological systems. This aliphatic chain is relatively short but sufficiently robust to support various chemical modifications without compromising structural integrity. The overall architecture of the compound thus balances hydrophobicity with functional groups that can interact with biological targets, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that 2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary simulations indicate potential interactions with enzymes involved in inflammatory pathways, suggesting that this compound could be developed into an anti-inflammatory agent. Additionally, its structural features may allow it to interact with receptors overexpressed in cancer cells, making it a candidate for oncology research.

In vitro studies have begun to validate these computational predictions by assessing the compound's interaction with relevant biological targets. Initial results have shown promising activity against enzymes such as cyclooxygenase (COX), which plays a key role in inflammation. The presence of both bromine and fluorine atoms appears to enhance binding affinity, leading to more potent inhibitory effects compared to analogous compounds without these substituents. These findings align well with previous reports demonstrating the importance of halogenated aromatic rings in medicinal chemistry.

The synthesis of 2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol has been optimized to ensure high yield and purity, making it feasible for large-scale production if further development proceeds successfully. The synthetic route involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions at specific positions on the aromatic ring, followed by nucleophilic substitution to introduce the methylamino group. The final step involves protecting group strategies to isolate the desired alcohol functionality while preventing unwanted side reactions.

As research continues, modifications to this compound may be explored to enhance its therapeutic potential or improve its pharmacokinetic properties. For example, exploring different substituents on the aromatic ring or varying the length of the aliphatic chain could lead to derivatives with improved solubility or selectivity. Additionally, investigating prodrug formulations may enhance bioavailability and reduce toxicity associated with parenteral administration.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 2-{(3-bromo-4-fluorophenyl)methylamino}-2-methylpropan-1-ol. These algorithms can analyze vast datasets containing structural information and biological activity data to predict which compounds are most likely to succeed in clinical trials. By leveraging these tools, researchers can prioritize their efforts on molecules that show early promise, saving time and resources while increasing the likelihood of success.

The future prospects for this compound are promising, particularly as more data becomes available from ongoing studies. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies that address unmet medical needs.